Cas no 1235194-03-2 (phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate)

• Product Name: phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate
• CAS No: 1235194-03-2
• MF: C₁₄H₂₀N₂O₄S
• MW: 312.384602546692
• CID: 5915685
• PubChem ID: 49684968
• Update Time: 2025-05-26

phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• NZFKHQPCQVULEP-UHFFFAOYSA-N
• 1-Piperidinecarboxylic acid, 4-[[(methylsulfonyl)amino]methyl]-, phenyl ester
• 1235194-03-2
• phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate
• CHEMBL3439468
• phenyl 4-(methylsulfonamidomethyl)piperidine-1-carboxylate
• AKOS024490386
• F5017-1994
• VU0629882-1

• Inchi： 1S/C14H20N2O4S/c1-21(18,19)15-11-12-7-9-16(10-8-12)14(17)20-13-5-3-2-4-6-13/h2-6,12,15H,7-11H2,1H3
• InChI Key： NZFKHQPCQVULEP-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNS(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 312.11437830g/mol
• Monoisotopic Mass: 312.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 463.4±41.0 °C(Predicted)
• pka: 11.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate

Phenyl 4-(Methanesulfonamidomethyl)piperidine-1-carboxylate (CAS No. 1235194-03-2): An Overview of a Promising Compound in Medicinal Chemistry

Phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate (CAS No. 1235194-03-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structure, exhibits a combination of functional groups that make it a valuable candidate for various pharmacological studies. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate.

The chemical structure of phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate consists of a piperidine ring linked to a phenyl group through a carboxylate ester. The methanesulfonamido group attached to the piperidine ring adds complexity and functionality to the molecule. This structural arrangement contributes to the compound's unique pharmacological properties, making it an attractive target for drug development.

Recent studies have highlighted the potential of phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate exhibits potent activity against beta-amyloid aggregation, a key factor in Alzheimer's pathology.

In addition to its neuroprotective effects, phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate has also shown promise in the field of pain management. Preclinical studies have indicated that this compound can effectively reduce nociceptive pain responses without causing significant side effects. A study conducted by researchers at the University of California found that phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate selectively targets pain receptors, providing a potential alternative to traditional analgesics with fewer adverse effects.

The synthesis of phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate involves several well-established chemical reactions. One common approach is to start with piperidine and introduce the methanesulfonamido group through a series of substitution and coupling reactions. The phenyl carboxylate ester is then added to complete the molecule. This synthetic route allows for high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate have been extensively studied to ensure its safety and efficacy in clinical settings. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication.

Clinical trials are currently underway to evaluate the safety and efficacy of phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate in human subjects. Preliminary results from phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings suggest that this compound is well-tolerated and safe for further clinical development.

In conclusion, phenyl 4-(methanesulfonamidomethyl)piperidine-1-carboxylate (CAS No. 1235194-03-2) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and pain management. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.